Cas no 1508499-24-8 (3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanoic acid)

• Product Name: 3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanoic acid
• CAS No: 1508499-24-8
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5272187
• Update Time: 2025-09-27

3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrrolo[2,1-f][1,2,4]triazin-5-yl)butanoic acid
• Pyrrolo[2,1-f][1,2,4]triazine-5-propanoic acid, β-methyl-
• 3-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}butanoic acid

• Inchi： 1S/C10H11N3O2/c1-7(4-10(14)15)8-2-3-13-9(8)5-11-6-12-13/h2-3,5-7H,4H2,1H3,(H,14,15)
• InChI Key： LPCJEXMQLAHLPX-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=CN2C=1C=NC=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 0.5
• Topological Polar Surface Area: 67.5